N-2-biphenylyl-N'-(2-fluorophenyl)thiourea

• IUPAC Name: 1-(2-fluorophenyl)-3-(2-phenylphenyl)thiourea
• InChI: InChI=1S/C19H15FN2S/c20-16-11-5-7-13-18(16)22-19(23)21-17-12-6-4-10-15(17)14-8-2-1-3-9-14/h1-13H,(H2,21,22,23)
• InChI Key: IPSXZVDLTLLBSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2NC(=S)NC3=CC=CC=C3F
• Molecular Formula: C19H15FN2S
• Molecular Weight: 322.4 g/mol

Description

N-2-biphenylyl-N'-(2-fluorophenyl)thiourea, also known as BPFTU, is a chemical compound that has been extensively studied for its potential applications in scientific research. BPFTU is a thiourea derivative that has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation. In

Mechanism of Action

The mechanism of action of N-2-biphenylyl-N'-(2-fluorophenyl)thiourea is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-2-biphenylyl-N'-(2-fluorophenyl)thiourea has been found to inhibit the activity of protein tyrosine phosphatases, which play a key role in regulating cell growth and differentiation. It has also been found to inhibit the activity of various kinases, which play a key role in cell signaling and communication.
Biochemical and Physiological Effects:
N-2-biphenylyl-N'-(2-fluorophenyl)thiourea has been found to exhibit various biochemical and physiological effects. It has been shown to have antitumor activity, anti-inflammatory activity, and antioxidant activity. N-2-biphenylyl-N'-(2-fluorophenyl)thiourea has also been found to exhibit neuroprotective activity, making it a potential candidate for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-2-biphenylyl-N'-(2-fluorophenyl)thiourea is its ability to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation. However, one of the limitations of N-2-biphenylyl-N'-(2-fluorophenyl)thiourea is that its mechanism of action is not fully understood, making it difficult to fully exploit its potential therapeutic benefits.

Future Directions

There are several future directions for research on N-2-biphenylyl-N'-(2-fluorophenyl)thiourea. One direction is to further investigate its mechanism of action, in order to fully understand how it exerts its various biochemical and physiological effects. Another direction is to investigate its potential therapeutic applications, particularly in the treatment of cancer, inflammatory diseases, and neurological disorders. Additionally, further research is needed to determine the optimal dosage and administration route for N-2-biphenylyl-N'-(2-fluorophenyl)thiourea, as well as its potential side effects.

Synthesis Methods

N-2-biphenylyl-N'-(2-fluorophenyl)thiourea can be synthesized using a multistep process involving the reaction of 2-fluorobenzoyl chloride with 2-aminobiphenyl, followed by the reaction of the resulting product with thiourea. The final product is then purified using column chromatography to obtain pure N-2-biphenylyl-N'-(2-fluorophenyl)thiourea.

Scientific Research Applications

N-2-biphenylyl-N'-(2-fluorophenyl)thiourea has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation. N-2-biphenylyl-N'-(2-fluorophenyl)thiourea has been shown to have antitumor activity, making it a potential candidate for cancer treatment. It has also been found to exhibit anti-inflammatory and antioxidant activity, making it a potential candidate for the treatment of various inflammatory diseases.